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Compound of Interest

Compound Name: Iodoform

Cat. No.: B1672029 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Iodoform, a compound requiring careful management due to its

potential hazards. Adherence to these protocols is critical for minimizing risk and ensuring

operational integrity.

Iodoform presents several hazards, including being harmful if swallowed, in contact with skin,

or if inhaled. It can cause skin and serious eye irritation, and may also lead to respiratory

irritation.[1][2][3] Therefore, stringent adherence to personal protective equipment (PPE)

protocols and handling procedures is essential.

Essential Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Iodoform, ensuring

comprehensive protection.
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Protection Type Specification Standard

Eye and Face Protection
Chemical safety goggles with

side-shields or a face shield.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][4]

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile or neoprene

gloves are recommended. For

prolonged contact or spill

cleanup, a heavier gauge

glove is advised.[2][5]

Conforms to Regulation (EU)

2016/425 and the standard EN

374.[1]

Body Protection
A lab coat, apron, or coveralls

to prevent skin contact.

Appropriate protective clothing

should be worn.[2][6]

Respiratory Protection

A NIOSH-approved respirator

is required if exposure limits

are exceeded or if dust is

generated. For low dust levels,

an N95 respirator may be

sufficient. In case of insufficient

ventilation or spill cleanup, a

respirator with organic vapor

cartridges may be necessary.

[4]

Conforms to OSHA's 29 CFR

1910.134 or European

Standard EN 149.[4]

Occupational Exposure Limits:

Organization Exposure Limit (8-hour TWA)

OSHA (PEL) 0.6 ppm[1]

ACGIH (TLV) 0.6 ppm[2]

NIOSH (REL) 0.6 ppm[3]
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Experimental Protocol: Safe Handling and Disposal
of Iodoform
This step-by-step guide outlines the standard operating procedure for the safe handling of

Iodoform from preparation to disposal.

1. Pre-Handling Checklist:

Ventilation Verification: Ensure work is conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][4]

PPE Inspection: Inspect all PPE for integrity before use. Gloves should be checked for any

signs of degradation or punctures.[1]

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.[3][4]

Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

2. Handling Iodoform:

Weighing and Transfer: Handle Iodoform as a solid powder. Use a scoop or spatula for

transfers to minimize dust generation. Avoid creating dust clouds.[1][3]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.[1][3]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Incompatibilities: Store away from strong oxidizing agents, strong bases, alkali metals,

acetone, and other incompatible materials.[5]

Light Sensitivity: Protect from light.[4]
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4. Disposal Plan:

Waste Collection: Collect waste Iodoform and contaminated materials (e.g., gloves, paper

towels) in a suitable, labeled, and closed container for hazardous waste.

Disposal Method: Dispose of hazardous waste through a licensed disposal company. Do not

allow the product to enter drains.[1][3] Contaminated packaging should be disposed of as

unused product.[1]

Mandatory Visualizations
The following diagrams illustrate key procedural workflows for handling Iodoform safely.
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Safe Iodoform Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of Iodoform.
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Iodoform Spill Response Plan
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Caption: A decision-making diagram for responding to an Iodoform spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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